(2-Ethyl-4-hydroxyphenoxy)acetic Acid Ethyl Ester

• Molecular Formula: C12H16O4
• Molecular Weight: 224.25 g/mol
• IUPAC Name: ethyl 2-(2-ethyl-4-hydroxyphenoxy)acetate
• InChI: InChI=1S/C12H16O4/c1-3-9-7-10(13)5-6-11(9)16-8-12(14)15-4-2/h5-7,13H,3-4,8H2,1-2H3
• InChI Key: MNGMKQMJUPKVTC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)O)OCC(=O)OCC

Description

(2-Ethyl-4-hydroxyphenoxy)acetic Acid Ethyl Ester is a useful research compound. Its molecular formula is C12H16O4 and its molecular weight is 224.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of (4-benzyloxy-2-vinylphenoxy)acetic acid ethyl ester (0.55 g, 1.77 mmol) in ethanol (15 mL) was treated with 5% Pd/C (70 mg) and hydrogen (60 psi) at ambient temperature for 18 h. The mixture was filtered and concentrated in vacuo to give a tan oil (0.31 g, 77%): 1H NMR (400 MHz, CDCl3) δ 6.68 (d, J=2.9 Hz, 1H), 6.62 (d, J=8.8 Hz, 1H), 6.57 (dd, J=8.8, 2.9 Hz, 1H), 4.62 (s, 1H), 4.57 (s, 2H), 4.25 (q, J=7.2 Hz, 2H), 3.73 (q, J=7.0 Hz, 2H), 2.66 (q, J=7.7 Hz, 2H), 1.34-0.92 (m, 6H); MS (FIA) m/e 225 (M+1).